molecular formula C11H12N2O4S B8335947 2,3-Dioxo-2,3-dihydro-1H-indole-5-sulfonic acid propylamide

2,3-Dioxo-2,3-dihydro-1H-indole-5-sulfonic acid propylamide

Cat. No.: B8335947
M. Wt: 268.29 g/mol
InChI Key: IELGFPFFJNPOCJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,3-Dioxo-2,3-dihydro-1H-indole-5-sulfonic acid propylamide is a useful research compound. Its molecular formula is C11H12N2O4S and its molecular weight is 268.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H12N2O4S

Molecular Weight

268.29 g/mol

IUPAC Name

2,3-dioxo-N-propyl-1H-indole-5-sulfonamide

InChI

InChI=1S/C11H12N2O4S/c1-2-5-12-18(16,17)7-3-4-9-8(6-7)10(14)11(15)13-9/h3-4,6,12H,2,5H2,1H3,(H,13,14,15)

InChI Key

IELGFPFFJNPOCJ-UHFFFAOYSA-N

Canonical SMILES

CCCNS(=O)(=O)C1=CC2=C(C=C1)NC(=O)C2=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

2,3-Dioxo-2,3-dihydro-1H-indole-5-sulfonyl chloride (0.10 g, 0.41 mmol), prepared by the reaction of the sodium salt of 5-isatinsulfonic acid with POCl3, was dissolved in 5 mL THF. This solution was cooled in an ice bath and DIEA (0.14 mL, 2.0 eq) was added slowly, followed by n-propylamine (35 uL, 1.0 eq). Stirring was continued for 40 min and the solution was diluted with ethyl acetate and washed with brine. The organic layer was dried over Na2SO4 and the solvent was removed by evaporation. The residue was purified by SiO2 chromatography to give the title compound (65 mg, 60%).
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0.1 g
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60%

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